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Compound of Interest

Compound Name: Bodipy FL hydrazide hydrochloride

Cat. No.: B15555188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of BODIPY™ FL hydrazide hydrochloride, a versatile

fluorescent probe. It details the core mechanism of action, summarizes key quantitative

properties, and offers detailed protocols for its application in detecting and quantifying carbonyl-

containing molecules, which are often markers of oxidative stress or key features of

glycoconjugates.

Core Mechanism of Action
BODIPY™ FL hydrazide is a fluorescent labeling reagent composed of two key functional

parts: the bright, photostable BODIPY™ FL fluorophore and a carbonyl-reactive hydrazide

moiety. Its mechanism is centered on the specific and efficient reaction between the hydrazide

group and carbonyls (aldehydes and ketones).

The terminal hydrazine (-NHNH₂) group reacts with an aldehyde or ketone to form a hydrazone

bond (C=N-NH-)[1]. This reaction initially yields a reversible Schiff base product[2][3][4]. For a

more permanent and stable linkage, this bond can be reduced using a mild reducing agent

such as sodium cyanoborohydride (NaCNBH₃) or sodium borohydride (NaBH₄)[2][3][4]. This

chemical reactivity makes the probe an excellent tool for targeting biomolecules that either

naturally contain or can be modified to contain aldehyde or ketone groups.

Key Biological Targets:
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Glycoproteins and Polysaccharides: The cis-diol groups in sugar residues can be oxidized

using sodium periodate (NaIO₄) to generate reactive aldehydes, which are then readily

labeled by BODIPY™ FL hydrazide[5][6].

Carbonylated Proteins: As a result of cellular oxidative stress, amino acid side chains (e.g.,

proline, arginine, lysine, threonine) can be oxidized to form aldehyde or ketone groups.

These "protein carbonyls" are a primary biomarker of oxidative damage, and BODIPY™ FL

hydrazide serves as a sensitive tool for their detection and quantification[7][8].

Endogenous Aldehydes: The probe can detect small, endogenously generated aldehydes

like formaldehyde and malondialdehyde, which are implicated in various metabolic and

pathogenic processes[9][10].

Apurinic/Apyrimidinic (AP) Sites: In DNA damage research, AP sites contain an aldehyde

group that can be targeted by hydrazide-based probes.
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Chemical Reaction of BODIPY FL Hydrazide

BODIPY FL-Hydrazide

Reversible Hydrazone
(Schiff Base)

 pH ~5-7

Aldehyde or Ketone
(on Biomolecule)

Stable Covalent Linkage

 Reduction
(e.g., NaCNBH₃)

Workflow for Fluorescent Labeling of Glycoproteins

1. Protein Separation
(SDS-PAGE / Transfer)

2. Oxidation
(NaIO₄ in Acetate Buffer)

3. Labeling Reaction
(BODIPY FL Hydrazide)

4. Stabilization (Optional)
(NaCNBH₃ Reduction)

5. Wash & Fluorescent Detection
(Ex: 503 nm, Em: 509 nm)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis and application of BODIPY-based fluorescent labeling tag for oligosaccharide
and N-linked glycan analysis by high-performance liquid chromatography with fluorescence
detection - PubMed [pubmed.ncbi.nlm.nih.gov]

2. medchemexpress.com [medchemexpress.com]

3. BODIPY FL hydrazide - Immunomart [immunomart.com]

4. THP Life Science Webshop - BODIPY FL hydrazide [lifescience.thp.at]

5. weizmann.elsevierpure.com [weizmann.elsevierpure.com]

6. lumiprobe.com [lumiprobe.com]

7. researchgate.net [researchgate.net]

8. Synthesis of New Bodipy Hydrazide Fluorescent Probes for the Detection of Carbonylated
Proteins Generated by Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]

9. Dark Hydrazone Fluorescence Labeling Agents Enable Imaging of Cellular Aldehydic Load
- PMC [pmc.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Technical Guide to BODIPY™ FL Hydrazide
Hydrochloride: Mechanism and Applications]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15555188#bodipy-fl-hydrazide-hydrochloride-
mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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